Cas no 128802-98-2 (N-(Pyridin-4-ylmethyl)cyclohexanamine)

• Product Name: N-(Pyridin-4-ylmethyl)cyclohexanamine
• CAS No: 128802-98-2
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD00980823
• CID: 859731
• PubChem ID: 792681
• Update Time: 2025-05-22

N-(Pyridin-4-ylmethyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-(Pyridin-4-ylmethyl)cyclohexanamine
• HEMBRDG-BB 5522246
• TIMTEC-BB SBB010836
• N-(4-Pyridinylmethyl)cyclohexanamine
• N-(pyridin-4-ylmethyl)cyclohexanamine(SALTDATA: FREE)
• Cyclohexyl-pyridin-4-ylmethyl-amine
• N-cyclohexyl-4-Pyridinemethanamine
• cyclohexyl(4-pyridylmethyl)amine
• CHEMBRDG-BB 5522246
• DTXSID50355153
• BS-35675
• CS-0313076
• DB-062661
• cyclohexyl-pyridin-4-ylmethyl-amine, AldrichCPR
• AG-690/11765477
• Oprea1_356527
• STK145736
• N-[(Pyridin-4-yl)methyl]cyclohexanamine
• SCHEMBL5863541
• SY007367
• AKOS000222520
• 4-Pyridinemethanamine, N-cyclohexyl-
• Oprea1_794015
• AB00087182-01
• MFCD00980823
• 128802-98-2
• AC3663
• SB53871

• MDL： MFCD00980823
• Inchi： 1S/C12H18N2/c1-2-4-12(5-3-1)14-10-11-6-8-13-9-7-11/h6-9,12,14H,1-5,10H2
• InChI Key： LSAPGRIUVWGKBN-UHFFFAOYSA-N
• SMILES： N(CC1C=CN=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 190.14700
• Monoisotopic Mass: 191.154824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 314.9℃at760mmHg
• Flash Point: 144.2±20.9 °C
• PSA: 24.92000
• LogP: 2.89480
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(Pyridin-4-ylmethyl)cyclohexanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(Pyridin-4-ylmethyl)cyclohexanamine

Comprehensive Overview of N-(Pyridin-4-ylmethyl)cyclohexanamine (CAS No. 128802-98-2): Properties, Applications, and Industry Insights

N-(Pyridin-4-ylmethyl)cyclohexanamine (CAS No. 128802-98-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative combines a cyclohexylamine moiety with a pyridinylmethyl group, creating a versatile scaffold for drug discovery and material science applications. The compound's molecular formula C₁₂H₁₈N₂ and weight of 190.29 g/mol make it particularly interesting for researchers exploring small molecule therapeutics and catalysts.

Recent trends in medicinal chemistry highlight the growing demand for heterocyclic compounds like N-(Pyridin-4-ylmethyl)cyclohexanamine. Search engine data reveals increasing queries about "pyridine-based drug candidates" and "cyclohexylamine derivatives in CNS research," reflecting the compound's relevance in developing treatments for neurological disorders. The basic nitrogen atoms in both the pyridine and amine groups contribute to its potential as a pharmacophore in receptor-targeted therapies, particularly in GPCR modulation studies that dominate current pharmaceutical R&D.

The synthesis of CAS 128802-98-2 typically involves reductive amination between 4-pyridinecarboxaldehyde and cyclohexylamine, followed by purification through column chromatography. Analytical characterization using HPLC-MS and NMR spectroscopy confirms its high purity (>98%), a critical factor for researchers investigating its structure-activity relationships. Industry reports indicate that suppliers are optimizing production scales to meet rising demand from contract research organizations (CROs) specializing in fragment-based drug discovery.

Beyond pharmaceuticals, N-(Pyridin-4-ylmethyl)cyclohexanamine shows promise in advanced material science. Its dual functionality allows incorporation into metal-organic frameworks (MOFs) and coordination polymers, with patent literature describing its use in gas storage materials and molecular sensors. The compound's ligand properties are particularly valuable in developing transition metal catalysts for asymmetric synthesis - a hot topic in green chemistry forums.

Quality control standards for 128802-98-2 emphasize strict control of residual solvents and heavy metals, complying with ICH Q3 guidelines. Storage recommendations typically suggest inert atmosphere protection at 2-8°C to maintain stability, addressing common user queries about "long-term storage of amine compounds." Leading suppliers now provide comprehensive technical data sheets with detailed spectral data and solubility profiles in various organic solvents.

Emerging research explores the compound's potential in bioorthogonal chemistry, where its secondary amine group can serve as a handle for click chemistry modifications. This aligns with growing interest in "bioconjugation techniques" and "probe development" visible in scientific search trends. The pyridine nitrogen also enables hydrogen bond acceptor capabilities, making it valuable for designing supramolecular assemblies.

Regulatory status analyses confirm that N-(Pyridin-4-ylmethyl)cyclohexanamine is not currently classified under restricted substance lists, though proper laboratory safety protocols should always be followed. Material safety data sheets (MSDS) recommend standard personal protective equipment including gloves and safety goggles when handling the compound in powder form.

The global market for fine chemicals like CAS 128802-98-2 is projected to grow at 6.8% CAGR through 2030, driven by expanding drug discovery pipelines and specialty material development. Strategic partnerships between academic institutions and custom synthesis providers are accelerating the exploration of novel applications for this multifunctional building block.

Recent patent analyses reveal innovative uses of pyridinylmethylamine derivatives in photovoltaic materials and organic electronics, areas receiving substantial R&D investment. The compound's electron-donating characteristics and thermal stability make it particularly suitable for developing next-generation optoelectronic materials.

For researchers considering N-(Pyridin-4-ylmethyl)cyclohexanamine for their projects, thorough structure verification through 2D NMR and high-resolution mass spectrometry is recommended. The scientific community continues to investigate its potential as a privileged structure in medicinal chemistry, with particular interest in its blood-brain barrier permeability characteristics for CNS drug development applications.